57-24-9

Strychnine

In Stock

• CAS RN:
• 57-24-9

• Formula:
• C21H22N2O2
  C21H22N2O2. 1
  2 H2SO4

• InChI:
• InChI=1S/C21H22N2O2/c24-18-10-16-19-13-9-17-21(6-7-22(17)11-12(13)5-8-25-16)14-3-1-2-4-15(14)23(18)20(19)21/h1-5,13,16-17,19-20H,6-11H2/t13-,16-,17-,19-,20-,21+/m0/s1

• InChIKey:
• QMGVPVSNSZLJIA-FVWCLLPLSA-N

• Strychnine appears as colorless, transparent crystals or white crystalline powder. Has no odor. Used for destroying rodents and predatory animals and for trapping fur-bearing animals. (EPA, 1998)
  Strychnine is a monoterpenoid indole alkaloid that is strychnidine bearing a keto substituent at the 10-position. It has a role as an avicide, a glycine receptor antagonist, a cholinergic antagonist, a rodenticide and a neurotransmitter agent. It is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound. It is a conjugate base of a strychnine(1+). It derives from a hydride of a strychnidine.
  Strychnine sulfate appears as colorless, odorless, very bitter crystals or white crystalline powder. Has been used as a tonic and stimulant in veterinary medicine. Registered as a rodenticide in the U.S. (EPA, 1998)

Heptalene

• CAS RN:
• 257-24-9

• Formula:
• C12H10

• InChI:
• InChI=1S/C12H10/c1-3-7-11-9-5-2-6-10-12(11)8-4-1/h1-10H

• InChIKey:
• DDTGNKBZWQHIEH-UHFFFAOYSA-N

• Heptalene is an ortho-fused bicyclic hydrocarbon and a mancude carbobicyclic parent.

Metformin

In Stock

• CAS RN:
• 657-24-9

• Formula:
• C4H11N5

• InChI:
• InChI=1S/C4H11N5/c1-9(2)4(7)8-3(5)6/h1-2H3,(H5,5,6,7,8)

• InChIKey:
• XZWYZXLIPXDOLR-UHFFFAOYSA-N

• Metformin is an agent belonging to the biguanide class of antidiabetics with antihyperglycemic activity. Metformin is associated with a very low incidence of lactic acidosis. This agent helps reduce LDL cholesterol and triglyceride levels, and is not associated with weight gain, and prevents the cardiovascular complications of diabetes. Metformin is not metabolized and is excreted unchanged by the kidneys.
  Metformin is a first line agent for the treatment of type 2 diabetes that can be used alone or in combination with sulfonylureas, thiazolidinediones, incretin-based drugs, sodium glucose cotransporter-2 inhibitors, or other hypoglycemic agents. Metformin has not been linked to serum enzyme elevations during therapy and is an exceeding rare cause of idiosyncratic clinically apparent acute liver injury.
  1, 1-Dimethylbiguanide, also known as la-6023metformin or glucophag...

3-Methyl-1H-indole-2-carbaldehyde

In Stock

• CAS RN:
• 5257-24-9

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c1-7-8-4-2-3-5-9(8)11-10(7)6-12/h2-6,11H,1H3

• InChIKey:
• GHSUORIVDBPKKQ-UHFFFAOYSA-N

• 3-Methyl-1H-indole-2-carbaldehyde is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.

Benzene, [(1-chloroethyl)thio]-

• CAS RN:
• 13557-24-9

• Formula:
• C8H9ClS

• InChI:
• InChI=1S/C8H9ClS/c1-7(9)10-8-5-3-2-4-6-8/h2-7H,1H3

• InChIKey:
• BRHMHYMADKMHJK-UHFFFAOYSA-N

• Benzene, [(1-chloroethyl)thio]- is a useful research compound. Its molecular formula is C8H9ClS and its molecular weight is 172.68 g/mol. The purity is usually 95%.

1-[4-(2-methoxyphenyl)-1-piperazinyl]-2-Propen-1-one

In Stock

• CAS RN:
• 21057-24-9

• Formula:
• C14H18N2O2

• InChI:
• InChI=1S/C14H18N2O2/c1-3-14(17)16-10-8-15(9-11-16)12-6-4-5-7-13(12)18-2/h3-7H,1,8-11H2,2H3

• InChIKey:
• JVJIJPLKKKHQIO-UHFFFAOYSA-N

• 1-[4-(2-methoxyphenyl)-1-piperazinyl]-2-Propen-1-one is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.31. The purity is usually 95%.

N-(Pyridin-2-yl)naphthalene-1-sulfonamide

• CAS RN:
• 89257-24-9

• Formula:
• C15H12N2O2S

• InChI:
• InChI=1S/C15H12N2O2S/c18-20(19,17-15-10-3-4-11-16-15)14-9-5-7-12-6-1-2-8-13(12)14/h1-11H,(H,16,17)

• InChIKey:
• YHLPQYMTDNQHPO-UHFFFAOYSA-N

• N-(Pyridin-2-yl)naphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C15H12N2O2S and its molecular weight is 284.3 g/mol. The purity is usually 95%.

Ethyl 7-oxo-7-(4-n-pentylphenyl)heptanoate

In Stock

• CAS RN:
• 898757-24-9

• Formula:
• C20H30O3

• InChI:
• InChI=1S/C20H30O3/c1-3-5-7-10-17-13-15-18(16-14-17)19(21)11-8-6-9-12-20(22)23-4-2/h13-16H,3-12H2,1-2H3

• InChIKey:
• ZZDUAJUKDMAYJM-UHFFFAOYSA-N

• Ethyl 7-oxo-7-(4-n-pentylphenyl)heptanoate is a useful research compound. Its molecular formula is C20H30O3 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

N-(2,5-Difluorobenzyl)-1-(1,5-dimethyl-1H-pyrazol-4-yl)methanamine

In Stock

• CAS RN:
• 1006957-24-9

• Formula:
• C13H15F2N3

• InChI:
• InChI=1S/C13H15F2N3/c1-9-11(8-17-18(9)2)7-16-6-10-5-12(14)3-4-13(10)15/h3-5,8,16H,6-7H2,1-2H3

• InChIKey:
• UZMFUOAGVXNXDS-UHFFFAOYSA-N

• N-(2,5-Difluorobenzyl)-1-(1,5-dimethyl-1H-pyrazol-4-yl)methanamine is a useful research compound. Its molecular formula is C13H15F2N3 and its molecular weight is 251.281. The purity is usually 95%.

[5-(4-ethoxyphenyl)-1H-pyrazol-3-yl](piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1093657-24-9

• Formula:
• C17H21N3O2

• InChI:
• InChI=1S/C17H21N3O2/c1-2-22-14-8-6-13(7-9-14)15-12-16(19-18-15)17(21)20-10-4-3-5-11-20/h6-9,12H,2-5,10-11H2,1H3,(H,18,19)

• InChIKey:
• FJPRRIHKQCFGJJ-UHFFFAOYSA-N

• [5-(4-ethoxyphenyl)-1H-pyrazol-3-yl](piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.374. The purity is usually 95%.

1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)piperidin-1-yl]but-2-yn-1-one

Usually In Stock

• CAS RN:
• 2094157-24-9

• Formula:
• C17H19N3O

• InChI:
• InChI=1S/C17H19N3O/c1-3-5-16(21)20-9-4-6-13(11-20)17-18-14-8-7-12(2)10-15(14)19-17/h7-8,10,13H,4,6,9,11H2,1-2H3,(H,18,19)

• InChIKey:
• TWPFBLGAMHRBOW-UHFFFAOYSA-N

• 1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)piperidin-1-yl]but-2-yn-1-one is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.359. The purity is usually 95%.

7-(3-methylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

In Stock

• CAS RN:
• 1158457-24-9

• Formula:
• C16H13N5OS

• InChI:
• InChI=1S/C16H13N5OS/c1-10-4-3-5-11(8-10)20-7-6-13-12(14(20)22)9-17-15-18-16(23-2)19-21(13)15/h3-9H,1-2H3

• InChIKey:
• OZFBVCKPSLAHQE-UHFFFAOYSA-N

• 7-(3-methylphenyl)-2-(methylthio)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a useful research compound. Its molecular formula is C16H13N5OS and its molecular weight is 323.4 g/mol. The purity is usually 95%.

4-butoxy-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797657-24-9

• Formula:
• C20H28N4O4S

• InChI:
• InChI=1S/C20H28N4O4S/c1-3-4-11-28-18-5-7-19(8-6-18)29(25,26)21-15-17-14-16(2)22-20(23-17)24-9-12-27-13-10-24/h5-8,14,21H,3-4,9-13,15H2,1-2H3

• InChIKey:
• ZXAABVWUSNHAHX-UHFFFAOYSA-N

• 4-butoxy-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.

2-(6-(tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate

In Stock

• CAS RN:
• 1242157-24-9

• Formula:
• C21H20ClFN2O3

• InChI:
• InChI=1S/C21H20ClFN2O3/c1-12(26)28-11-15-16(22)6-5-7-18(15)25-20(27)19-13(10-24-25)8-14(9-17(19)23)21(2,3)4/h5-10H,11H2,1-4H3

• InChIKey:
• KCFRSRYJBZLJBC-UHFFFAOYSA-N

• 2-(6-(tert-butyl)-8-fluoro-1-oxophthalazin-2(1H)-yl)-6-chlorobenzyl acetate is a useful research compound. Its molecular formula is C21H20ClFN2O3 and its molecular weight is 402.8 g/mol. The purity is usually 95%.